Cas no 2173098-62-7 (4-methylbenzene-1-sulfonic acid)

• Product Name: 4-methylbenzene-1-sulfonic acid
• CAS No: 2173098-62-7
• MF: C₇H₈O₃S
• MW: 172.201621055603
• MDL: MFCD30723477
• CID: 5106324
• PubChem ID: 134128900
• Update Time: 2026-03-03

4-methylbenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-methylbenzene-1-sulfonic acid
• [(3aR,4R,6R,6aR)-6-amino-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-yl]methanol
• benzyl (2S)-2-amino-3-phenylpropanoate
• methyl 2-[(3R)-pyrrolidin-3-yloxy]acetate
• tert-butyl 2-(3-amino-2,6-dioxopiperidin-1-yl)acetate
• 4-Methylbenzene-1-sulfonic acid 4-methylpiperidin-3-one
• 4-(1,1,2,2-tetrafluoroethyl)aniline
• P18527
• 4-methylpiperidin-3-one; para-toluene sulfonate
• 2173098-62-7
• 4-Methylbenzene-1-sulfonic acid 4-methylpiperidin-3-one
• 4-methylbenzenesulfonic acid;4-methylpiperidin-3-one
• 4-methylbenzene-1-sulfonic acid; 4-methylpiperidin-3-one
• AS-84544

• MDL： MFCD30723477
• Inchi： 1S/C7H8O3S/c1-6-2-4-7(5-3-6)11(8,9)10/h2-5H,1H3,(H,8,9,10)
• InChI Key： JOXIMZWYDAKGHI-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 285.10347926g/mol
• Monoisotopic Mass: 285.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates